Cas no 1389310-13-7 (Tert-Butyl (3S)-(2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate)

• Product Name: Tert-Butyl (3S)-(2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate
• CAS No: 1389310-13-7
• MF: C₁₈H₂₅N₃O₃
• MW: 331.40940451622
• CID: 4983151
• Update Time: 2025-05-26

Tert-Butyl (3S)-(2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3S)-(2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate
• (S)-tert-Butyl 3-(2-oxo-1,2-dihydroquinazolin-3(4H)-yl)piperidine-1-carboxylate
• tert-Butyl(3S)3(2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate
• Tert-Butyl (3S)-(2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate

• Inchi： 1S/C18H25N3O3/c1-18(2,3)24-17(23)20-10-6-8-14(12-20)21-11-13-7-4-5-9-15(13)19-16(21)22/h4-5,7,9,14H,6,8,10-12H2,1-3H3,(H,19,22)/t14-/m0/s1
• InChI Key： HVDAZCBVZXGFJR-AWEZNQCLSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H](C1)N1C(NC2C=CC=CC=2C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 488
• XLogP3: 2.1
• Topological Polar Surface Area: 61.9

Additional information on Tert-Butyl (3S)-(2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate

Tert-Butyl (3S)-(2-Oxo-1,2,3,4-Tetrahydroquinazolin-3-Yl)Piperidine-1-Carboxylate: A Comprehensive Overview

The compound Tert-butyl (3S)-(2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate with CAS No. 1389310-13-7 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a tert-butyl group, a piperidine ring, and a tetrahydroquinazoline moiety. The stereochemistry at the 3S position adds another layer of complexity and specificity to its structure, making it a valuable compound for research and potential therapeutic applications.

Recent advancements in chemical synthesis have enabled the precise construction of this molecule, leveraging cutting-edge techniques such as stereoselective synthesis and multicomponent reactions. These methods have not only improved the yield but also enhanced the purity of the compound, which is critical for its application in biological studies. The tert-butyl group serves as a protecting group during the synthesis process, ensuring the stability of the molecule during various reaction steps.

The tetrahydroquinazoline moiety within this compound is particularly interesting due to its structural similarity to certain bioactive compounds found in nature. This has led researchers to explore its potential as a scaffold for drug design. Recent studies have demonstrated that this moiety can be modified to target specific biological pathways, such as those involved in neurodegenerative diseases and cancer.

In terms of pharmacological applications, this compound has shown promise in preclinical models. For instance, it has been evaluated for its ability to modulate kinase activity, which is a critical aspect of many cellular signaling pathways. The stereochemistry at the 3S position plays a pivotal role in determining the molecule's interaction with target proteins, highlighting the importance of chirality in drug design.

Moreover, the piperidine ring within this compound contributes to its flexibility and ability to form hydrogen bonds with biological targets. This characteristic makes it an attractive candidate for further exploration in medicinal chemistry. Recent research has also focused on optimizing the physicochemical properties of this compound to enhance its bioavailability and reduce potential toxicity.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture and help ensure that the compound meets rigorous quality standards required for both research and therapeutic applications.

In conclusion, Tert-butyl (3S)-(2-oxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate represents a significant advancement in organic synthesis and drug discovery. Its unique structure and bioactive potential make it a valuable tool for researchers aiming to develop novel therapeutic agents. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in future advancements in pharmacology.